Cas no 1426690-36-9 (6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide)

• Product Name: 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide
• CAS No: 1426690-36-9
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 3167888
• PubChem ID: 84820007
• Update Time: 2025-10-29

6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide
• 1426690-36-9
• 6-chloro-N-[(4-methoxyphenyl)methyl]pyrazine-2-carboxamide

• Inchi： 1S/C13H12ClN3O2/c1-19-10-4-2-9(3-5-10)6-16-13(18)11-7-15-8-12(14)17-11/h2-5,7-8H,6H2,1H3,(H,16,18)
• InChI Key： KLKHEOONKXJJJS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(NCC2C=CC(=CC=2)OC)=O)=N1

Computed Properties

• Exact Mass: 277.0618043Da
• Monoisotopic Mass: 277.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide

Introduction to 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide (CAS No. 1426690-36-9)

6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1426690-36-9, has garnered attention due to its role in the development of novel therapeutic agents. The molecular formula and structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

The core structure of 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide consists of a pyrazine ring substituted at the 6-position with a chlorine atom, and an amide group linked to a 4-methoxybenzyl moiety. This arrangement contributes to its distinct chemical properties and reactivity, which are essential for its application in drug discovery. The presence of both chloro and methoxy functional groups enhances its potential as an intermediate in synthesizing more complex molecules.

In recent years, there has been growing interest in pyrazine derivatives due to their diverse biological activities. Pyrazines are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide makes it a promising candidate for further investigation in these areas.

Recent studies have highlighted the importance of pyrazine-based compounds in medicinal chemistry. For instance, modifications at the pyrazine ring have been shown to influence binding affinity and selectivity towards biological targets. The chloro substituent at the 6-position of the pyrazine ring is particularly noteworthy, as it can enhance the compound's interaction with biological receptors. Additionally, the amide linkage to the 4-methoxybenzyl group introduces flexibility and modularity, allowing for further chemical diversification.

The 4-methoxybenzyl group is another critical feature of this compound, contributing to its overall solubility and bioavailability. Methoxy groups are frequently incorporated into drug molecules to improve pharmacokinetic properties. The combination of these structural elements makes 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide a versatile building block for designing new therapeutic agents.

Current research in the field of medicinal chemistry has demonstrated that pyrazine derivatives can exhibit significant therapeutic potential. For example, studies have shown that certain pyrazine-based compounds can inhibit enzymes involved in cancer cell proliferation. The structural features of 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide align well with these findings, suggesting that it may have similar inhibitory effects on relevant biological targets.

Furthermore, the compound's ability to undergo further chemical modifications makes it an attractive candidate for structure-activity relationship (SAR) studies. By varying the substituents on the pyrazine ring or the amide group, researchers can explore how different structural changes affect biological activity. This approach is crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The synthesis of 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical applications.

In conclusion, 6-Chloro-N-(4-methoxybenzyl)pyrazine-2-carboxamide (CAS No. 1426690-36-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery efforts. Ongoing research continues to explore its therapeutic potential and optimize its synthetic pathways, paving the way for new treatments in various medical fields.